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Compound of Interest

Compound Name: Polyglyceryl-2 caprate

Cat. No.: B1678985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Polyglyceryl-2 Caprate, a

synthetic compound of interest in various scientific and industrial applications, including

cosmetics and potentially drug delivery systems. This document details its chemical and

physical properties, synthesis, and key functionalities, presented in a manner suitable for

technical professionals.

Core Chemical and Physical Properties
Polyglyceryl-2 Caprate is a non-ionic surfactant and emulsifier. It is synthesized from

vegetable-derived raw materials, making it a biodegradable and toxicologically safe compound.

[1] It is the monoester of capric acid with diglycerol.[1] Its structure, which combines a

hydrophilic polyglycerol head with a lipophilic fatty acid tail, allows it to effectively reduce the

interfacial tension between oil and water phases, making it an excellent emulsifier for creating

stable oil-in-water (O/W) and water-in-oil (W/O) emulsions.[2][3]

The fundamental properties of Polyglyceryl-2 Caprate are summarized in the table below,

providing a quick reference for its key identifiers and physical constants.
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Property Value Source(s)

Molecular Formula C₁₆H₃₂O₆ [2][3][4][5][6]

Molecular Weight 320.42 g/mol [3][4][5][6][7]

IUPAC Name
[3-(2,3-dihydroxypropoxy)-2-

hydroxypropyl] decanoate
[3][4][7]

CAS Number 156153-06-9 [1][2][3][5]

Appearance
Clear to yellowish liquid or

waxy solid
[2]

Boiling Point 473.57 °C at 760 mmHg [5]

Density 1.083 g/cm³ [5]

Refractive Index 1.481 [5]

Solubility
Soluble in DMSO; Dispersible

in oil and water
[3][8]

Synthesis of Polyglyceryl-2 Caprate
The primary method for synthesizing Polyglyceryl-2 Caprate is through the esterification of

capric acid (also known as decanoic acid) with diglycerol.[3] Diglycerol is a polyol consisting of

two glycerol units linked by an ether bond.

While specific reaction conditions can be optimized, the following outlines a general protocol for

the synthesis of Polyglyceryl-2 Caprate.

Preparation of Reactants: Diglycerol and capric acid are prepared in the desired molar ratios.

The stoichiometry is controlled to favor the formation of the monoester.

Esterification Reaction: The reactants are heated together in a reaction vessel. This process

is typically conducted under controlled temperature and pressure to facilitate the reaction.[2]

A catalyst, either acidic or enzymatic (e.g., lipase), is often employed to increase the reaction

rate and yield.[3] During the reaction, hydroxyl groups from the diglycerol attack the carboxyl

group of capric acid, forming an ester bond and releasing water as a byproduct.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.specialchem.com/cosmetics/inci-ingredients/polyglyceryl-2-caprate
https://www.smolecule.com/products/s539982
https://pubchem.ncbi.nlm.nih.gov/compound/9905161
https://www.chemnet.com/cas/en/156153-06-9/POLYGLYCERYL-2-CAPRATE.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JX7WXJ41DH
https://www.smolecule.com/products/s539982
https://pubchem.ncbi.nlm.nih.gov/compound/9905161
https://www.chemnet.com/cas/en/156153-06-9/POLYGLYCERYL-2-CAPRATE.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JX7WXJ41DH
https://www.benchchem.com/product/b1678985
https://www.smolecule.com/products/s539982
https://pubchem.ncbi.nlm.nih.gov/compound/9905161
https://www.benchchem.com/product/b1678985
https://www.medkoo.com/products/35317
https://www.specialchem.com/cosmetics/inci-ingredients/polyglyceryl-2-caprate
https://www.smolecule.com/products/s539982
https://www.chemnet.com/cas/en/156153-06-9/POLYGLYCERYL-2-CAPRATE.html
https://www.specialchem.com/cosmetics/inci-ingredients/polyglyceryl-2-caprate
https://www.chemnet.com/cas/en/156153-06-9/POLYGLYCERYL-2-CAPRATE.html
https://www.chemnet.com/cas/en/156153-06-9/POLYGLYCERYL-2-CAPRATE.html
https://www.chemnet.com/cas/en/156153-06-9/POLYGLYCERYL-2-CAPRATE.html
https://www.smolecule.com/products/s539982
https://www.newdirections.com.au/100g-Polyglyceryl-2-Caprate
https://www.benchchem.com/product/b1678985?utm_src=pdf-body
https://www.benchchem.com/product/b1678985?utm_src=pdf-body
https://www.smolecule.com/products/s539982
https://www.benchchem.com/product/b1678985?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/polyglyceryl-2-caprate
https://www.smolecule.com/products/s539982
https://www.smolecule.com/products/s539982
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Upon completion of the reaction, the mixture contains Polyglyceryl-2 Caprate,

unreacted starting materials, and byproducts. The product is purified through methods such

as distillation or filtration to remove these impurities and isolate the final compound for use.

[3]

The following diagram illustrates the key steps in the synthesis of Polyglyceryl-2 Caprate via

esterification.

Reactants
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Esterification Reaction
(Heat + Catalyst)
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Purification
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A simplified workflow for the synthesis of Polyglyceryl-2 Caprate.

Key Applications and Functional Insights
Polyglyceryl-2 Caprate is a multifunctional ingredient with several properties relevant to

research and development.

Emulsification: Its primary function is to stabilize emulsions, which is critical in the

formulation of creams, lotions, and other delivery systems where immiscible liquids must be

combined into a homogenous product.[2][3]

Skin Conditioning: It acts as a skin conditioning agent, enhancing hydration and providing a

smooth feel without greasiness.[2]

Antimicrobial Activity: Research has indicated that Polyglyceryl-2 Caprate exhibits

antimicrobial properties, particularly against gram-positive bacteria.[1][3][8] This makes it a

functional ingredient in formulations where microbial growth is a concern and has potential
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applications in developing self-preserving formulations or topical products with deodorizing

effects.[1][8]

Given its safety profile, biodegradability, and versatile physicochemical properties,

Polyglyceryl-2 Caprate is a compound with significant potential beyond cosmetics, including

in specialized emulsions for pharmaceutical and drug delivery applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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